Bis(3'-5')cyclic(uridylyl-adenosine monophosphate)
Overview
Description
Bis(3'-5')cyclic(uridylyl-adenosine monophosphate), also known as Bis(3'-5')cyclic(uridylyl-adenosine monophosphate), is a useful research compound. Its molecular formula is C19H23N7O14P2 and its molecular weight is 635.4 g/mol. The purity is usually 95%.
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Properties
CAS No. |
20787-33-1 |
|---|---|
Molecular Formula |
C19H23N7O14P2 |
Molecular Weight |
635.4 g/mol |
IUPAC Name |
[(2R,5R)-2-(6-aminopurin-9-yl)-4-hydroxy-5-[[(2R,3S,4R,5R)-4-hydroxy-5-(2-oxopyrimidin-1-yl)-3-phosphonooxyoxolan-2-yl]methoxymethyl]-2,5-dihydrofuran-3-yl] dihydrogen phosphate |
InChI |
InChI=1S/C19H23N7O14P2/c20-15-10-16(23-6-22-15)26(7-24-10)18-14(40-42(33,34)35)11(27)8(37-18)4-36-5-9-13(39-41(30,31)32)12(28)17(38-9)25-3-1-2-21-19(25)29/h1-3,6-9,12-13,17-18,27-28H,4-5H2,(H2,20,22,23)(H2,30,31,32)(H2,33,34,35)/t8-,9-,12-,13-,17-,18-/m1/s1 |
InChI Key |
RPPPEXKPVIDUDW-HUUWVHBYSA-N |
Isomeric SMILES |
C1=CN(C(=O)N=C1)[C@H]2[C@@H]([C@@H]([C@H](O2)COC[C@@H]3C(=C([C@@H](O3)N4C=NC5=C(N=CN=C54)N)OP(=O)(O)O)O)OP(=O)(O)O)O |
SMILES |
C1=CN(C(=O)N=C1)C2C(C(C(O2)COCC3C(=C(C(O3)N4C=NC5=C(N=CN=C54)N)OP(=O)(O)O)O)OP(=O)(O)O)O |
Canonical SMILES |
C1=CN(C(=O)N=C1)C2C(C(C(O2)COCC3C(=C(C(O3)N4C=NC5=C(N=CN=C54)N)OP(=O)(O)O)O)OP(=O)(O)O)O |
| 20787-33-1 | |
Synonyms |
is(3'-5')cyclic(uridylyl-adenosine monophosphate) cyclic bis((3'-5')uridylyl-adenylic acid) cyclo(adenylyl(3'-5')uridine monophosphate) cyclo-ApUp |
Origin of Product |
United States |
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